Cas no 358621-46-2 (2,6-bis(bromomethyl)-4-nitropyridine)

• Product Name: 2,6-bis(bromomethyl)-4-nitropyridine
• CAS No: 358621-46-2
• MF: C₇H₆Br₂N₂O₂
• MW: 309.942739963531
• CID: 1472608
• PubChem ID: 15900195
• Update Time: 2025-04-20

2,6-bis(bromomethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(bromomethyl)-4-nitropyridine
• CTK0C6033
• AGN-PC-0000BI
• Phenol, 2,6-bis(bromomethyl)-3-methyl-4-(1-methylethyl)-
• ACMC-20mlrh
• 2,6-bis(bromomethyl)-4-isopropyl-3-methylphenol
• 2,6-bis(bromomethyl)-4-isopropyl-3-methylphenol;Phenol,2,6-bis(bromomethyl)-3-methyl-4-(1-methylethyl);
• DTXSID20579248
• DB-082732
• 358621-46-2

• Inchi： 1S/C7H6Br2N2O2/c8-3-5-1-7(11(12)13)2-6(4-9)10-5/h1-2H,3-4H2
• InChI Key： BKPAQJZMCNNKBW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(CBr)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.88000
• Monoisotopic Mass: 307.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.30280